Cas no 1446144-70-2 (Oxohongdenafil)

• Product Name: Oxohongdenafil
• CAS No: 1446144-70-2
• MF: C₂₅H₃₂N₆O₄
• MW: 480.559385299683
• CID: 4557324
• Update Time: 2025-07-23

Oxohongdenafil Chemical and Physical Properties

Names and Identifiers

• Oxohongdenafil
• 7H-Pyrazolo[4,3-d]pyrimidin-7-one, 5-[2-ethoxy-5-[2-(4-ethyl-3-oxo-1-piperazinyl)acetyl]phenyl]-1,6-dihydro-1-methyl-3-propyl-
• Oxohongdenafil Solution, 100μg/mL
• Acetildenafil Impurity 2

• Inchi： 1S/C25H32N6O4/c1-5-8-18-22-23(29(4)28-18)25(34)27-24(26-22)17-13-16(9-10-20(17)35-7-3)19(32)14-30-11-12-31(6-2)21(33)15-30/h9-10,13H,5-8,11-12,14-15H2,1-4H3,(H,26,27,34)
• InChI Key： ADYHMKHETXNXBT-UHFFFAOYSA-N
• SMILES： C1(C2=CC(C(CN3CCN(CC)C(=O)C3)=O)=CC=C2OCC)NC(=O)C2N(C)N=C(CCC)C=2N=1

Additional information on Oxohongdenafil

Professional Introduction to Compound with CAS No. 1446144-70-2 and Product Name: Oxohongdenafil

The compound identified by the CAS number 1446144-70-2 and the product name Oxohongdenafil represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential therapeutic applications. In recent years, there has been a growing interest in developing novel molecules that can address unmet medical needs, and Oxohongdenafil stands out as a promising candidate in this regard.

Chemically, Oxohongdenafil belongs to a class of organic compounds characterized by a specific heterocyclic core structure. This core structure is pivotal in determining its biological activity, particularly in terms of interaction with biological targets such as enzymes and receptors. The molecular framework of Oxohongdenafil incorporates elements that enhance its binding affinity and selectivity, making it an attractive scaffold for further medicinal chemistry modifications.

One of the most compelling aspects of Oxohongdenafil is its potential role in modulating key biological pathways associated with various diseases. Current research indicates that this compound exhibits inhibitory effects on certain enzymes that are implicated in the pathogenesis of conditions such as cardiovascular disorders and metabolic syndromes. The mechanism of action involves precise interactions at the molecular level, which can lead to therapeutic benefits when appropriately targeted.

Recent studies have highlighted the pharmacokinetic profile of Oxohongdenafil, demonstrating favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are crucial for the development of a drug candidate, as they influence bioavailability and overall efficacy. The compound's stability under various physiological conditions further enhances its potential as a viable therapeutic agent.

In terms of synthetic chemistry, the preparation of Oxohongdenafil involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. The synthetic route also emphasizes sustainability, with efforts to minimize waste and hazardous byproducts.

The pharmacological evaluation of Oxohongdenafil has revealed several promising attributes. Preclinical studies have shown that it exhibits potent activity at nanomolar concentrations, indicating high affinity for its target proteins. Additionally, the compound demonstrates a favorable safety profile in animal models, with minimal off-target effects observed at therapeutic doses. These findings support further investigation into its clinical potential.

Current research trends in medicinal chemistry have spurred interest in exploring derivatives of Oxohongdenafil to enhance its therapeutic efficacy and reduce potential side effects. Structural modifications aimed at improving solubility, bioavailability, and metabolic stability are being actively pursued. These efforts align with broader industry trends toward personalized medicine, where compounds are tailored to individual patient needs based on genetic and biochemical profiles.

The regulatory landscape for novel pharmaceutical compounds like Oxohongdenafil is stringent but well-defined. Compliance with Good Manufacturing Practices (GMP) and rigorous clinical trial protocols is essential for ensuring safety and efficacy before market approval. Collaborative efforts between academic researchers, pharmaceutical companies, and regulatory agencies are critical in navigating these requirements effectively.

The economic implications of successfully commercializing Oxohongdenafil are substantial. Given the growing global demand for innovative treatments for chronic diseases, this compound has the potential to fill significant market gaps. Investment in further research and development (R&D) is warranted to fully realize its commercial potential and contribute to improving patient outcomes worldwide.

In conclusion, Oxohongdenafil, identified by CAS number 1446144-70-2, represents a compelling example of how advances in chemical biology can lead to novel therapeutic solutions. Its unique structural features, favorable pharmacokinetic properties, and promising preclinical results position it as a strong candidate for future clinical development. As research continues to uncover new applications for this compound, it holds promise for addressing some of the most pressing medical challenges of our time.